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Compound of Interest

Compound Name: (R)-BRD3731

Cat. No.: B2667888

This technical guide provides an in-depth overview of (R)-BRD3731, a selective inhibitor of
Glycogen Synthase Kinase 3 (GSK3), for researchers, scientists, and drug development
professionals. This document outlines its procurement, biochemical properties, experimental
applications, and the associated signaling pathways.

Procurement and Chemical Properties

(R)-BRD3731 is available for research purposes from various chemical suppliers.
MedChemExpress is a prominent supplier offering the compound with high purity.

Table 1: Chemical and Physical Properties of (R)-BRD3731

Property Value Source

CAS Number 2056262-08-7 MedChemExpress[1]
Molecular Formula C24H31Ns0 MedChemExpress[1]
Molecular Weight 377.52 MedChemExpress|[1]
Purity 98.22% MedChemExpress[1]
Enantiomeric Excess (ee€) 98.64% MedChemExpress|[1]

Table 2: Supplier Information for (R)-BRD3731
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Supplier Catalog Number Available Quantities

5 mg, 10 mg, 50 mg, 100 mg,

MedChemExpress HY-124607
200 mg

Biochemical Activity and Specificity

(R)-BRD3731 is a potent inhibitor of GSK3, with a notable selectivity for the GSK3[ isoform
over GSK3a.

Table 3: Inhibitory Activity of (R)-BRD3731

Target ICs0 (M) Source
GSK3f3 1.05 MedChemExpress
GSK3a 6.7 MedChemExpress

Storage and Handling

Proper storage and handling are crucial to maintain the integrity of (R)-BRD3731.

Table 4: Solubility and Storage of (R)-BRD3731

Solvent Solubility Storage of Stock Solution

-80°C (6 months), -20°C (1

DMSO =50 mg/mL
month)

In Vivo Formulation Protocol:

For in vivo studies, a clear solution of = 5 mg/mL can be prepared using the following protocol:
e Add 10% DMSO to the compound.
e Add 40% PEGS300.

e Add 5% Tween-80.
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e Add 45% Saline.
Alternatively, a clear solution of > 5 mg/mL can be achieved by:
e Adding 10% DMSO.

e Adding 90% (20% SBE-B-CD in saline).

Safety Precautions:

While a specific Safety Data Sheet (SDS) for (R)-BRD3731 is not readily available, general
safety precautions for handling potent kinase inhibitors should be followed. This includes
wearing personal protective equipment (PPE) such as gloves, lab coats, and eye protection.
Work should be conducted in a well-ventilated area. In case of contact, wash the affected area
with copious amounts of water.

Experimental Protocols

The following protocols are based on the use of the related GSK3[ inhibitor, BRD3731, in SIM-
A9 microglial cells and can be adapted for (R)-BRD3731.

Cell Culture and Treatment of SIM-A9 Microglia

o Cell Seeding: Seed SIM-A9 cells in 6-well plates at a density of 1 x 10° cells/mL and allow
them to acclimate overnight.

« Inhibitor Pre-treatment: Treat the cells with (R)-BRD3731 at the desired concentrations (e.g.,
10 puM and 20 pM) for 2 hours.

o LPS Stimulation: Following pre-treatment, add Lipopolysaccharide (LPS) at a concentration
of 100 ng/mL to the media containing the inhibitor to induce microglial activation.

¢ Incubation: Incubate the cells for the desired time points for subsequent analysis.

Nitrite Production Assay

To assess the effect of (R)-BRD3731 on nitric oxide production, a marker of inflammation:

e Culture and treat SIM-A9 cells as described above.
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e Collect the cell culture media.

¢ Measure nitrite levels in the media using a Griess reagent-based assay.

RNA Isolation and Gene Expression Analysis

o RNA Isolation: After treatment, lyse the cells and isolate total RNA using a suitable kit (e.g.,
QIAzol Lysis Reagent).

o cDNA Synthesis: Synthesize first-strand cDNA from the isolated RNA.

o Real-Time Quantitative PCR (RT-gPCR): Perform RT-gPCR to quantify the mRNA
expression levels of target genes involved in inflammation (e.g., TNF-q, IL-1[3, IL-6) and
other relevant pathways.

Signaling Pathways and Mechanisms of Action

(R)-BRD3731 exerts its effects primarily through the inhibition of GSK3[. In the context of
neuroinflammation, particularly in microglia stimulated with LPS, GSK3[3 plays a pivotal role in
regulating the inflammatory response.

GSK3p Signaling in LPS-Stimulated Microglia

Upon stimulation with LPS, Toll-like receptor 4 (TLR4) is activated, leading to a signaling
cascade that activates GSK3p. Activated GSK3[, in turn, can promote the expression of pro-
inflammatory cytokines. Inhibition of GSK3[ by (R)-BRD3731 is expected to attenuate this
inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [A Technical Guide to (R)-BRD3731 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2667888#where-to-purchase-r-brd3731-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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